(4-(Furan-2-carbonyl)piperazin-1-yl)(1-(6-(4-methoxyphenyl)pyridazin-3-yl)piperidin-3-yl)methanone

• IUPAC Name: [4-(furan-2-carbonyl)piperazin-1-yl]-[1-[6-(4-methoxyphenyl)pyridazin-3-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C26H29N5O4/c1-34-21-8-6-19(7-9-21)22-10-11-24(28-27-22)31-12-2-4-20(18-31)25(32)29-13-15-30(16-14-29)26(33)23-5-3-17-35-23/h3,5-11,17,20H,2,4,12-16,18H2,1H3
• InChI Key: CRBRUQWTBJAKLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCCC(C3)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C26H29N5O4
• Molecular Weight: 475.5 g/mol

Description

The compound contains several functional groups including a furan ring, a piperazine ring, a pyridazine ring, and a piperidine ring. The presence of these rings suggests that the compound may have interesting chemical properties and biological activities.

Synthesis Analysis

Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis. However, the synthesis of similar compounds often involves the formation of the piperazine, pyridazine, and piperidine rings through cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. These rings can participate in various types of interactions such as pi stacking and hydrogen bonding, which can influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the exact chemical reactions this compound might undergo. However, the presence of the carbonyl group suggests that it could participate in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of multiple heterocyclic rings in this compound could result in interesting properties, but without specific data, it’s hard to provide a detailed analysis.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Without specific information on this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, determining its mechanism of action, and assessing its safety and potential applications.

Please note that this is a general analysis based on the structure of the compound. For a detailed and accurate analysis, specific experimental data and studies are needed. If you have access to more information or specific data on this compound, I would be able to provide a more detailed analysis.